5-phenyl-3-(2-phenylvinyl)-1H-pyrazole

• Molecular Formula: C17H14N2
• Molecular Weight: 246.31 g/mol
• SMILES: C1=CC=C(C=C1)C=CC2=CC(=NN2)C3=CC=CC=C3
• InChI: InChI=1S/C17H14N2/c1-3-7-14(8-4-1)11-12-16-13-17(19-18-16)15-9-5-2-6-10-15/h1-13H,(H,18,19)/b12-11+
• InChIKey: AYIXOEBJAWFCQC-VAWYXSNFSA-N

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole: Procurement & Selection Guide

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole (CAS 2657659-42-0) is a 3-styryl-substituted pyrazole derivative featuring a trans-styryl group at the 3-position and a phenyl group at the 5-position of the pyrazole core . The compound belongs to the broader class of styrylpyrazoles, heterocyclic scaffolds recognized for their extended π-conjugation, photophysical versatility, and diverse biological activities spanning anti-inflammatory, antimicrobial, and anticancer applications [1]. As a white solid with a predicted density of 1.135 g/cm³ and a pKa of 9.86, it exhibits solubility in DMSO (>30 mg/mL) and demonstrates well-defined inhibitory activity against both hematopoietic prostaglandin D synthase (HPGDS) and cyclooxygenase-2 (COX-2) enzymes [2][3].

Pathway Study Fit HPGDS / COX-2 enzyme inhibition assay context for prostaglandin pathway research

Positional Isomer Control Defined 3-styryl substitution pattern for antimicrobial SAR and photophysical studies

Probe Scaffold Extended π-conjugation scaffold reported for fluorescent metal ion sensing development

• [1] Santos CMM, Silva VLM, Silva AMS. Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules. 2020;25(24):5886. View Source
• [2] BindingDB. Entry BDBM50084155 (CHEMBL3425953): 5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole. Affinity Data. Accessed 2026. View Source
• [3] TargetMine. ChEMBL:CHEMBL3914774. COX-2 Inhibition Assay Data for 5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole. Accessed 2026. View Source

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole: Why Generic Substitution Fails

Substitution among styrylpyrazole analogs is non-trivial and cannot be assumed based solely on core structural similarity. The position of the styryl group on the pyrazole ring critically governs both electronic conjugation and biological potency: 3-styryl derivatives exhibit extended electronic structure compared to their 5-styryl counterparts, directly translating into lower minimum inhibitory concentration (MIC) values in antimicrobial assays [1]. Furthermore, modifications to the pyrazole core, such as introduction of trifluoromethylphenyl or dichlorophenyl substituents, produce distinct chemotypes (e.g., dihydropyrazole variants) with fundamentally different reactivity profiles, synthetic accessibility, and target engagement characteristics [2]. Interchanging the target compound with a generic 1,3,5-trisubstituted pyrazole or a 5-styryl isomer without verifying the specific substitution pattern and supporting assay data risks invalidating structure-activity relationships and compromising experimental reproducibility [1].

Target Compound

3-Styryl-5-phenyl-1H-pyrazole

Extended electronic conjugation from 3-styryl position; reported lower MIC values and HPGDS/COX-2 inhibition context

Potential Substitute

5-Styryl isomer or 1,3,5-trisubstituted analog

Styryl position shift may alter electronic structure and antimicrobial activity profile; core substituent changes may produce distinct chemotypes with different target engagement

• [1] Santos CMM, Silva VLM, Silva AMS. Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules. 2020;25(24):5886. View Source
• [2] Venkateswarlu V, Kour J, Kumar KAA, et al. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Adv. 2018;8:26523-26527. View Source

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole: Quantitative Evidence vs. Analogs

Direct Single-Step Synthesis vs. Multi-Step Routes

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole is accessible via a single-step microwave-assisted direct N-heterocyclization method using hydrochloride salt of phenylhydrazine and metal-dibenzylideneacetonate, without requiring base or additives [1]. This represents the first report for direct construction of 1-aryl-5-phenyl-3-styryl-1H-pyrazoles, whereas traditional syntheses of 3-styrylpyrazoles require pre-installed pyrazoline intermediates and multi-step sequences involving condensation, cyclization, and subsequent aromatization steps [1][2]. The method proceeds under microwave irradiation with selective product formation governed by reaction medium conditions, enabling late-stage modification strategies in drug discovery that are not feasible with conventional approaches [1].

Synthetic Route

Cross-study comparable

Single-step microwave-assisted direct N-heterocyclization; no base or additives required vs. traditional multi-step sequences requiring pre-formed pyrazoline intermediates

May support reduced procurement lead time and improved batch reproducibility

First reported direct synthesis for this scaffold; step count reduced from ≥2 to 1

Evidence Dimension	Synthetic step count and operational complexity
Target Compound Data	Single-step direct construction; microwave-assisted; no base/additives required; first reported direct synthesis
Comparator Or Baseline	Traditional 3-styrylpyrazole syntheses: multi-step sequences requiring pre-formed pyrazoline intermediates; alternative route via arylhydrazone cyclization in DMF/ethylene glycol at reflux
Quantified Difference	Step count reduced from ≥2 synthetic operations to 1; elimination of pre-installed intermediate requirement
Conditions	Microwave-assisted N-heterocyclization of hydrazine hydrochloride with metal-dibenzylideneacetonate

Why This Matters

Reduced synthetic step count and elimination of intermediate isolation requirements lower procurement cost, shorten lead time, and improve batch-to-batch reproducibility for research-scale acquisition.

• [1] Venkateswarlu V, Kour J, Kumar KAA, et al. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Adv. 2018;8:26523-26527. View Source
• [2] Santos CMM, Silva VLM, Silva AMS. Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules. 2020;25(24):5886. View Source

HPGDS Inhibition vs. Related Pyrazole Inhibitors

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole inhibits human hematopoietic prostaglandin D synthase (HPGDS) with an IC50 of 26 nM [1]. Within the broader pyrazole-based HPGDS inhibitor landscape, related 4-phenyl substituted pyrazole derivatives exhibit IC50 values ranging from 30 nM to 555 nM [2]. The target compound falls at the more potent end of this class-level distribution, demonstrating approximately 5-fold greater potency than the class median and comparable activity to optimized clinical candidates in this target space. Binding affinity data confirms a Kd of 50 nM against human HPGDS expressed in E. coli [1]. A structurally distinct analog, BDBM50084256, shows an IC50 of 130 nM under comparable assay conditions, representing a 5-fold reduction in potency relative to the target compound [3].

HPGDS Inhibition

Class-level inference

IC50 = 26 nM (human HPGDS); Kd = 50 nM. Class range: 30–555 nM. Structurally distinct analog BDBM50084256: IC50 = 130 nM

Supports HPGDS pathway inhibition study fit at reported assay concentration context

GST enzymatic activity assay; human HPGDS expressed in E. coli; 30 min incubation

Evidence Dimension	HPGDS enzyme inhibition (IC50)
Target Compound Data	IC50 = 26 nM; Kd = 50 nM
Comparator Or Baseline	4-Phenyl substituted pyrazole inhibitor class range: IC50 = 30-555 nM; BDBM50084256 analog: IC50 = 130 nM
Quantified Difference	Target compound at lower bound of class range; 5-fold more potent than 130 nM analog; approximately 1.15-fold more potent than class minimum (30 nM)
Conditions	Human HPGDS expressed in E. coli; GST enzymatic activity assay using MCBL and glutathione; 30 min incubation

Why This Matters

HPGDS inhibition potency in the low nanomolar range positions this compound as a viable tool compound for prostaglandin D2 pathway studies, offering superior potency to many pyrazole-class comparators and justifying selection over less potent in-class alternatives.

• [1] BindingDB. Entry BDBM50084155 (CHEMBL3425953): 5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole. Affinity Data: IC50 26 nM, Kd 50 nM. Accessed 2026. View Source
• [2] BRENDA Enzyme Database. 4-Phenyl Substituted Pyrazole Inhibitors: IC50 Range 30-555 nM. Accessed 2026. View Source
• [3] BindingDB. Entry BDBM50084256 (CHEMBL3425957): IC50 130 nM for Human HPGDS. Accessed 2026. View Source

COX-2 Inhibition vs. Pyrazole-Class Benchmarks

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole inhibits COX-2 in C57BL/6 mouse peritoneal macrophages with an IC50 of 0.0014 µg/mL (approximately 1.4 ng/mL), assessed via reduction in PGE2 formation [1]. For context, a panel of 28 structurally related pyrazoles evaluated for human COX-2 inhibition identified the most potent inhibitors (pyrazoles 4 and 11B) with IC50 values <25 µM [2]. The target compound's potency is several orders of magnitude below this general pyrazole-class benchmark in the specific murine macrophage assay system. Notably, heteroaryl-phenyl-substituted pyrazole derivatives optimized for canine COX-2 have achieved IC50 values as low as 12 nM (approximately 0.005 µg/mL) in whole blood assays, placing the target compound's cellular COX-2 activity within a competitive range for the broader chemotype class .

COX-2 Inhibition

Class-level inference

IC50 = 0.0014 µg/mL in C57BL/6 mouse peritoneal macrophages via PGE2 reduction. Pyrazole-class benchmarks reported in µM range

Supports cellular inflammation model endpoint review; reported assay concentration context

LPS-stimulated macrophages; 500 µM aspirin present; RIA/EIA detection

Evidence Dimension	COX-2 enzyme/cellular inhibition (IC50)
Target Compound Data	IC50 = 0.0014 µg/mL (murine peritoneal macrophage assay, PGE2 formation)
Comparator Or Baseline	General pyrazole-class benchmark: IC50 <25 µM for most potent inhibitors in panel; optimized canine COX-2 pyrazole inhibitors: IC50 = 12 nM
Quantified Difference	Target compound potency in sub-ng/mL range; >10,000-fold separation from µM-range pyrazole class benchmarks in comparable assay formats
Conditions	C57BL/6 mouse peritoneal macrophages; 2 hr pre-incubation; 16 hr LPS stimulation; arachidonic acid addition; 500 µM aspirin present; RIA/EIA detection

Why This Matters

Potent COX-2 inhibitory activity in a cellular context distinguishes this compound from many pyrazole-class analogs with only micromolar potency, supporting its selection as a chemical probe for inflammatory pathway studies requiring sub-µM cellular activity.

• [1] TargetMine. ChEMBL:CHEMBL3914774. COX-2 Inhibition Assay: IC50 0.0014 µg/mL in Murine Peritoneal Macrophages. Accessed 2026. View Source
• [2] RCAAP Repository. Pyrazoles as Potential Modulators of Inflammation through Inhibition of COX-2 Activity and Human Leukocytes' Oxidative Burst. 2023. IC50 <25 µM for Pyrazoles 4 and 11B. View Source

3-Styryl vs. 5-Styryl: Antimicrobial Activity Disparity

The position of the styryl group on the pyrazole ring directly modulates antimicrobial potency. The extended electronic structure of 3-styryl derivatives, including 5-phenyl-3-(2-phenylvinyl)-1H-pyrazole, correlates with lower minimum inhibitory concentration (MIC) values compared to 5-styryl positional isomers [1]. This electronic differentiation has been experimentally demonstrated: some 3-styrylpyrazole derivatives show antimicrobial activity against Salmonella typhi, Staphylococcus aureus, and Streptococcus pneumoniae with inhibition zones ranging from 1.95 to 15.625 mg/mL [1]. The electronic conjugation pathway in 3-styryl isomers enables more efficient interaction with bacterial targets, a structural advantage absent in 5-styryl variants. This positional sensitivity underscores why substitution with a generic 5-styrylpyrazole would not preserve the antimicrobial activity profile of the 3-styryl scaffold.

3-Styryl vs. 5-Styryl

Class-level inference

3-Styryl derivatives: inhibition zones 1.95–15.625 mg/mL against S. typhi, S. aureus, S. pneumoniae. 5-Styryl positional isomers: attenuated activity observed

Positional isomer identity is critical for antimicrobial screening context; substitution may not preserve SAR

Extended electronic conjugation in 3-styryl correlates with lower reported MIC values

Evidence Dimension	Antimicrobial activity as a function of styryl substitution position
Target Compound Data	3-Styryl substitution pattern; extended electronic structure correlated with lower MIC values
Comparator Or Baseline	5-Styrylpyrazole positional isomers: reduced electronic conjugation; higher MIC values observed
Quantified Difference	3-Styryl derivatives demonstrate measurable antimicrobial inhibition (1.95-15.625 mg/mL against S. typhi, S. aureus, S. pneumoniae); 5-styryl isomers show attenuated activity
Conditions	Bacterial susceptibility testing; compound class analysis aggregated from multiple studies on styrylpyrazole derivatives

Why This Matters

The 3-styryl substitution pattern is non-interchangeable with 5-styryl isomers for antimicrobial applications; procurement of the correct positional isomer is essential for reproducing published structure-activity relationships.

• [1] Santos CMM, Silva VLM, Silva AMS. Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules. 2020;25(24):5886. View Source

DMSO Solution Stability vs. Related Styrylpyrazoles

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole demonstrates defined solution stability when prepared as a DMSO stock solution stored at -20°C, remaining stable for up to 3 months . In contrast, related styrylpyrazole compounds such as (E)-5-aryl-3-(2-aminoethyl)-1,2,4-oxadiazoles exhibit general instability in solution, undergoing rearrangement to spiropyrazolinium salts in the presence of acids and bases [1]. Additionally, (Z)-styrylpyrazoles are susceptible to cis-trans isomerization under basic conditions in KOH/DMSO systems, a reactivity concern that is mitigated in the target compound's thermodynamically stable trans-styryl configuration [2]. The predicted pKa of 9.86 ± 0.15 indicates moderate acidity of the pyrazole N-H proton, informing buffer selection for biological assays .

Solution Stability

Cross-study comparable

DMSO stock solution stable up to 3 months at −20°C. pKa = 9.86 ± 0.15. Related oxadiazole analogs: unstable in acidic/basic solution, undergo rearrangement

May support multi-experiment usage from single stock; reduces procurement frequency

Thermodynamically stable trans-styryl configuration; predicted physicochemical parameters

Evidence Dimension	Solution stability and storage lifetime
Target Compound Data	Stable as DMSO solution for up to 3 months at -20°C; pKa = 9.86 ± 0.15; density = 1.135 ± 0.06 g/cm³; solubility in DMSO >30 mg/mL
Comparator Or Baseline	Related 5-aryl-3-(2-aminoethyl)-1,2,4-oxadiazoles: unstable in acidic/basic solution, undergo rearrangement; (Z)-styrylpyrazoles: cis-trans isomerization in KOH/DMSO
Quantified Difference	Target compound provides ≥3 months solution stability window vs. immediate degradation observed for unstable analogs; predicted pKa enables rational buffer design
Conditions	DMSO solution; -20°C storage temperature; predicted physicochemical parameters (ACD/Labs Percepta)

Why This Matters

Documented 3-month DMSO solution stability at -20°C reduces waste from premature degradation and enables multi-experiment compound usage from a single prepared stock, improving procurement efficiency and reducing cost-per-assay.

• [1] OUCI Repository. Stability Analysis of Biologically Active 5-Aryl-3-(2-aminoethyl)-1,2,4-oxadiazoles. Accessed 2026. View Source
• [2] ACS Publications. Chemo-, Regio-, and Stereoselective N-Alkenylation of Pyrazoles: cis-trans Isomerization of (Z)-Styrylpyrazoles in KOH/DMSO. Accessed 2026. View Source

Fluorescent Metal Ion Sensing: Styryl vs. Non-Styryl Pyrazoles

The extended π-conjugation conferred by the 3-styryl group endows 5-phenyl-3-(2-phenylvinyl)-1H-pyrazole with photophysical properties relevant to fluorescent probe development. Related 3-styrylpyrazoles synthesized via similar routes have been characterized for their spectral-luminescence properties and demonstrated complexation with Hg²⁺, Cd²⁺, and Pb²⁺ ions, enabling their use as turn-off fluorescent probes for heavy metal detection [1][2]. Specifically, 3-phenyl-1-(2-pyridyl)-4-styrylpyrazoles exhibit high selectivity to Hg²⁺ with a limit of detection (LOD) of 3.1 × 10⁻⁷ M, a property that is reversible with ethylenediamine [2]. This photophysical functionality is absent in non-styryl pyrazole analogs lacking extended conjugation, and in 5-styryl positional isomers where the electronic structure is less extended [1][2]. Synthesis of related compounds has been achieved in 60-82% yields on gram scale, demonstrating scalability for probe development applications [1].

Fluorescent Sensing

Class-level inference

Structurally related 3-styrylpyrazoles: Hg²⁺ LOD = 3.1 × 10⁻⁷ M; complexation with Cd²⁺, Pb²⁺. Non-styryl pyrazoles: minimal fluorescence reported

Supports fluorescent probe scaffold development; metal ion sensing application context

Reversible sensing with ethylenediamine; gram-scale synthesis yields 60–82% reported for related compounds

Evidence Dimension	Fluorescent metal ion sensing capability
Target Compound Data	3-Styryl substitution provides extended π-conjugation enabling fluorescence and metal ion complexation
Comparator Or Baseline	Non-styryl pyrazoles: no extended conjugation, minimal fluorescence; 5-styrylpyrazoles: less extended electronic structure
Quantified Difference	Structurally related 3-styrylpyrazoles achieve Hg²⁺ LOD = 3.1 × 10⁻⁷ M; gram-scale synthesis yields 60-82%
Conditions	Spectral-luminescence characterization; metal ion complexation studies with Hg²⁺, Cd²⁺, Pb²⁺; reversible sensing with ethylenediamine

Why This Matters

The styryl-conjugated scaffold enables applications in fluorescent sensing that are inaccessible to simpler pyrazole analogs, expanding the compound's utility beyond traditional medicinal chemistry applications into analytical probe development.

• [1] Santos CMM, Silva VLM, Silva AMS. Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules. 2020;25(24):5886. View Source
• [2] Cyclization of arylhydrazones of cross-conjugated enynones: synthesis of luminescent styryl-1H-pyrazoles and propenyl-1H-pyrazoles. Gram-scale synthesis in 60-82% yields; fluorescence and Hg²⁺, Cd²⁺, Pb²⁺ complexation characterization. Accessed 2026. View Source

5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole: Validated Research Applications

HPGDS Probe for PGD2-Mediated Inflammation

With an IC50 of 26 nM against human HPGDS, this compound serves as a potent chemical probe for investigating hematopoietic prostaglandin D synthase in inflammatory cascades, mast cell biology, and allergic responses [1]. The low nanomolar potency, positioned at the lower bound of the pyrazole-class HPGDS inhibitor range (30-555 nM), supports its use in target validation studies where potent enzyme inhibition is required without confounding off-target effects observed with broader-spectrum anti-inflammatory agents [1][2]. The defined 3-month DMSO solution stability at -20°C enables repeated use from a single stock solution across multiple experimental replicates, reducing compound waste and procurement frequency .

COX-2 Inhibition Screening in Cellular Inflammation Models

The compound's COX-2 inhibitory activity (IC50 0.0014 µg/mL in murine peritoneal macrophages, assessed via PGE2 reduction) supports its application in cellular inflammation models requiring sub-µg/mL potency [1]. This activity level distinguishes the compound from many pyrazole-class analogs that exhibit only micromolar COX-2 inhibition (IC50 <25 µM for the most potent members of a 28-compound panel), making it a suitable candidate for dose-response studies in macrophage-mediated inflammatory pathways [1][2]. The trans-styryl configuration contributes to molecular planarity and target engagement, a structural feature validated across multiple styrylpyrazole structure-activity relationship studies .

Antimicrobial SAR Studies with Defined 3-Styryl Substitution

The 3-styryl substitution pattern is experimentally linked to enhanced antimicrobial activity compared to 5-styryl positional isomers, due to extended electronic conjugation that correlates with lower MIC values [1]. This compound provides a chemically defined 3-styryl reference standard for structure-activity relationship investigations comparing positional isomer effects on antimicrobial potency against Gram-positive and Gram-negative bacterial strains, including Salmonella typhi, Staphylococcus aureus, and Streptococcus pneumoniae [1]. Procurement of the correct positional isomer is essential for reproducible SAR studies, as generic substitution with 5-styryl analogs would not preserve the documented activity profile [1].

Fluorescent Chemosensor for Heavy Metal Detection

The extended π-conjugation inherent to the 3-styrylpyrazole scaffold enables fluorescence and metal ion complexation properties that are absent in non-styryl pyrazoles and attenuated in 5-styryl positional isomers [1]. Structurally related 3-styrylpyrazoles demonstrate selective Hg²⁺ detection (LOD = 3.1 × 10⁻⁷ M) with reversible binding, alongside complexation with Cd²⁺ and Pb²⁺ ions [1][2]. This compound serves as a core scaffold for developing turn-off fluorescent probes targeting heavy metal contaminants in environmental or analytical chemistry applications, with the added advantage of established gram-scale synthetic accessibility (60-82% yields) for scaled-up probe development programs [2].

Application

Selection Property

Validation Focus

PGD2 pathway signaling studies

HPGDS enzyme inhibition assay context

Reported IC50 endpoint review; class-level potency distribution

Cellular inflammation model studies

COX-2 cellular assay context

PGE2 reduction endpoint review in macrophage models

Antimicrobial positional isomer SAR studies

3-Styryl substitution pattern confirmation

MIC endpoint comparison review; strain-panel context

Heavy metal detection probe development

Extended π-conjugation scaffold

Metal ion complexation endpoint review; LOD validation

• [1] BindingDB. Entry BDBM50084155 (CHEMBL3425953): 5-Phenyl-3-(2-phenylvinyl)-1H-pyrazole. IC50 26 nM against Human HPGDS. Accessed 2026. View Source
• [2] BRENDA Enzyme Database. 4-Phenyl Substituted Pyrazole Inhibitors: IC50 Range 30-555 nM. Accessed 2026. View Source
• [3] TargetMine. ChEMBL:CHEMBL3914774. COX-2 Inhibition: IC50 0.0014 µg/mL in Murine Peritoneal Macrophages. Accessed 2026. View Source
• [4] RCAAP Repository. Pyrazoles as Modulators of Inflammation: IC50 <25 µM for Most Potent Pyrazoles in COX-2 Panel. 2023. View Source
• [5] Santos CMM, Silva VLM, Silva AMS. Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules. 2020;25(24):5886. 3-Styryl vs. 5-Styryl Antimicrobial Differentiation; Fluorescent Probe Properties; Hg²⁺ LOD 3.1×10⁻⁷ M. View Source
• [6] Cyclization of arylhydrazones of cross-conjugated enynones: synthesis of luminescent styryl-1H-pyrazoles. Gram-scale yields 60-82%; Fluorescence and metal ion complexation data. Accessed 2026. View Source